1-ethyl-6-methyl-3-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-ethyl-6-methyl-3-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one is a useful research compound. Its molecular formula is C21H19N3O2S and its molecular weight is 377.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
The compound of interest, part of the quinolin-4(1H)-one derivatives, has been explored for its synthesis and potential antimicrobial and larvicidal activities. In one study, a series of compounds were synthesized through cyclization reactions involving isoxazolyl thioureas, showcasing significant antibacterial and antifungal activities against various strains. Additionally, these compounds exhibited larvicidal activity against Culex quinquefasciatus larvae, suggesting potential for mosquito control efforts (Rajanarendar et al., 2010).
Anti-inflammatory and Analgesic Agents
Another research direction involves the synthesis of quinoxalinyl-oxadiazole derivatives as non-steroidal anti-inflammatory and analgesic agents. These compounds were prepared through a series of condensation reactions, and some demonstrated promising anti-inflammatory and analgesic activities in vivo, highlighting their potential as therapeutic agents (Wagle et al., 2008).
Ultrasound-Assisted Synthesis and Biological Investigations
The utility of ultrasound-assisted synthesis for producing quinolinyl chalcones appended with pyrazole groups has been documented. These compounds, characterized by spectroscopic methods and X-ray crystallography, showed notable antimicrobial properties. The study underscores the efficiency of ultrasound in organic synthesis and the biological relevance of the synthesized compounds (Prasath et al., 2015).
Antioxidant Properties
Research has also focused on the antioxidant properties of novel quinolinone derivatives. A series of compounds were synthesized and evaluated for their antioxidant activities, with some showing higher activity than standard antioxidants. This work suggests the potential of these compounds in combating oxidative stress-related conditions (Hassan et al., 2017).
Catalysis and Ketone Reduction
The preparation of pincer-functionalized quinoline ruthenium catalysts for ketone reduction has been explored. These catalysts, derived from quinolin-2(1H)-ones, were tested in the hydrogenation of ketones, illustrating the compounds' utility in catalytic applications and the synthesis of complex organic molecules (Facchetti et al., 2016).
Anticancer Drug Design and Molecular Dynamics
Quinoxaline derivatives have been investigated for their potential as anticancer drugs through synthesis, crystal structure analysis, DFT calculations, and docking studies. These efforts aim to understand the molecular interactions and potential efficacy of these compounds against cancer, offering insights into drug design and the development of new therapeutics (Abad et al., 2021).
Properties
IUPAC Name |
1-ethyl-6-methyl-3-[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]quinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O2S/c1-4-24-12-17(19(25)16-11-13(2)5-10-18(16)24)21-22-20(23-26-21)14-6-8-15(27-3)9-7-14/h5-12H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVPMBYFEQFSWBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=O)C2=C1C=CC(=C2)C)C3=NC(=NO3)C4=CC=C(C=C4)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.